Cas no 915696-44-5 ((9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid)

• Product Name: (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid
• CAS No: 915696-44-5
• MF: C₂₃H₁₈N₂O₆
• MW: 418.398826122284
• MDL: MFCD15474844
• CID: 4772027
• Update Time: 2025-07-19

(9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• [(9H-Fluoren-9-ylmethoxycarbonylamino)]-(2-nitro-phenyl)-acetic acid
• SB39887
• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(2-nitrophenyl)acetic acid
• (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid

• MDL： MFCD15474844
• Inchi： 1S/C23H18N2O6/c26-22(27)21(18-11-5-6-12-20(18)25(29)30)24-23(28)31-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19,21H,13H2,(H,24,28)(H,26,27)
• InChI Key： XSXVZVDUDPDCPH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=CC=CC=1[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 658
• XLogP3: 4.2
• Topological Polar Surface Area: 121

Additional information on (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid

Introduction to (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid (CAS No. 915696-44-5)

(9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid (CAS No. 915696-44-5) is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, often referred to as Fmoc-NPA, is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical agents. Its unique structure and functional groups make it an essential building block in the development of novel therapeutics and diagnostic tools.

The chemical structure of (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily block the amino group. The presence of the nitrophenyl group adds further complexity and reactivity, making this compound particularly valuable in the design of targeted drug delivery systems and prodrugs.

Recent advancements in the field have highlighted the potential applications of Fmoc-NPA in various areas of research. For instance, studies have shown that this compound can be effectively utilized in the synthesis of peptides with enhanced stability and bioavailability. The Fmoc protecting group allows for precise control over the coupling reactions, ensuring high yields and purity of the final products. This is particularly important in the development of therapeutic peptides, where even minor impurities can significantly impact efficacy and safety.

In addition to its role in peptide synthesis, (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid has also been explored for its potential in the design of small molecule inhibitors. The nitrophenyl group provides a reactive site that can be modified to target specific enzymes or receptors, making it a versatile platform for drug discovery. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in various diseases, including cancer and neurodegenerative disorders.

The synthesis of Fmoc-NPA typically involves multi-step processes that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of fluorenylmethyloxycarbonyl chloride with amino acids or amino derivatives, followed by nitration of the phenyl ring. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale applications.

In terms of safety and handling, it is important to note that while (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid is not classified as a hazardous material, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for Fmoc-NPA are promising, with ongoing research focusing on expanding its applications in drug discovery and development. The compound's unique properties make it an attractive candidate for further exploration in areas such as targeted therapy, diagnostic imaging, and personalized medicine. As new synthetic methods and biological assays continue to evolve, the potential impact of this compound on human health and well-being is likely to grow significantly.

In conclusion, (9H-Fluoren-9-ylmethoxycarbonylamino)-(2-nitro-phenyl)-acetic Acid (CAS No. 915696-44-5) represents a valuable tool in the arsenal of chemical biologists and pharmaceutical researchers. Its versatile structure and reactivity offer numerous opportunities for innovation and advancement in the development of novel therapeutics and diagnostic agents. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to increase further.